Cas no 1478107-01-5 (1-(2-cyclopropylethyl)-1H-indol-5-amine)

• Product Name: 1-(2-cyclopropylethyl)-1H-indol-5-amine
• CAS No: 1478107-01-5
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6189300
• PubChem ID: 65599561
• Update Time: 2025-08-03

1-(2-cyclopropylethyl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-1H-indol-5-amine
• AKOS014938208
• CS-0284270
• 1478107-01-5
• EN300-1107047

• Inchi： 1S/C13H16N2/c14-12-3-4-13-11(9-12)6-8-15(13)7-5-10-1-2-10/h3-4,6,8-10H,1-2,5,7,14H2
• InChI Key： KOWWRHTUXDABEY-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=C(C=CC1=2)N)CCC1CC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-cyclopropylethyl)-1H-indol-5-amine

Introduction to 1-(2-cyclopropylethyl)-1H-indol-5-amine (CAS No. 1478107-01-5) in Modern Chemical Biology

1-(2-cyclopropylethyl)-1H-indol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1478107-01-5, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural motif of indole, characterized by a benzene ring fused to a pyrrole ring, serves as a cornerstone in medicinal chemistry due to its ability to interact with various biological targets.

The presence of the 2-cyclopropylethyl substituent in the molecular structure of 1-(2-cyclopropylethyl)-1H-indol-5-amine introduces unique electronic and steric properties that modulate its interactions with biological systems. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity and selectivity when incorporated into drug-like molecules. This feature has made indole derivatives, including 1-(2-cyclopropylethyl)-1H-indol-5-amine, promising candidates for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on leveraging natural product-inspired scaffolds to discover new drugs. Indole derivatives, in particular, have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural versatility of indoles allows for the introduction of various functional groups, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 1-(2-cyclopropylethyl)-1H-indol-5-amine is its potential as a scaffold for drug discovery. The indole core can serve as a recognition element for biological targets, while the 2-cyclopropylethyl group can be fine-tuned to optimize pharmacokinetic properties. This dual functionality makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of indole derivatives in modulating immune responses and inflammation. For instance, certain indole-based compounds have been shown to inhibit key enzymes involved in pro-inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 1-(2-cyclopropylethyl)-1H-indol-5-amine suggest that it may exhibit similar anti-inflammatory properties, making it a valuable candidate for further investigation.

The synthesis of 1-(2-cyclopropylethyl)-1H-indol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of complex indole derivatives like this compound.

In addition to its potential therapeutic applications, 1-(2-cyclopropylethyl)-1H-indol-5-amine has also been explored as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe the mechanisms of action of target proteins and enzymes. By studying how this compound interacts with biological systems, scientists can gain insights into disease pathways and develop more effective treatments.

The growing interest in 1-(2-cyclopropylethyl)-1H-indol-5-amine is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and biological evaluation. Researchers are particularly interested in its potential as an intermediate in the development of novel therapeutics targeting cancer and inflammation-related diseases. The structural features that make this compound unique also make it a versatile building block for further chemical modifications.

Future studies on 1-(2-cyclopropylethyl)-1H-indol-5-amine are likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling techniques and high-throughput screening methods, researchers can identify analogs with enhanced potency and reduced side effects. The cyclopropyl group provides a handle for fine-tuning interactions with biological targets, making it an ideal candidate for such endeavors.

The broader significance of indole derivatives like 1-(2-cyclopropylethyl)-1H-indol-5-amine lies in their potential to address unmet medical needs through innovative drug discovery strategies. As our understanding of biological systems continues to evolve, compounds such as this one will play an increasingly important role in developing next-generation therapeutics.